Cas no 83408-81-5 (((2-Methoxyphenyl)amino)ethanethioic acid S-1H-benzimidazol-2-yl ester)

83408-81-5 structure
Product name:((2-Methoxyphenyl)amino)ethanethioic acid S-1H-benzimidazol-2-yl ester
((2-Methoxyphenyl)amino)ethanethioic acid S-1H-benzimidazol-2-yl ester Chemical and Physical Properties
Names and Identifiers
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- ((2-Methoxyphenyl)amino)ethanethioic acid S-1H-benzimidazol-2-yl ester
- S-(1H-benzimidazol-2-yl) 2-(2-methoxyanilino)ethanethioate
- 83408-81-5
- BRN 4541457
- DTXSID00232329
- Ethanethioic acid, ((2-methoxyphenyl)amino)-, S-1H-benzimidazol-2-yl ester
- S-1H-Benzo[d]imidazol-2-yl 2-((2-methoxyphenyl)amino)ethanethioate
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- Inchi: InChI=1S/C16H15N3O2S/c1-21-14-9-5-4-8-13(14)17-10-15(20)22-16-18-11-6-2-3-7-12(11)19-16/h2-9,17H,10H2,1H3,(H,18,19)
- InChI Key: JGFCKIAZPDBSRA-UHFFFAOYSA-N
- SMILES: COC1=CC=CC=C1NCC(=O)SC2=NC3=CC=CC=C3N2
Computed Properties
- Exact Mass: 313.08849790g/mol
- Monoisotopic Mass: 313.08849790g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 6
- Complexity: 382
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 92.3Ų
- XLogP3: 3.8
((2-Methoxyphenyl)amino)ethanethioic acid S-1H-benzimidazol-2-yl ester Related Literature
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E. Wandersman,N. Quennouz,M. Fermigier,A. Lindner,O. du Roure Soft Matter, 2010,6, 5715-5719
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Aryya Ghosh,Anagha Karne,Sourav Pal,Nayana Vaval Phys. Chem. Chem. Phys., 2013,15, 17915-17921
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3. Calixarene-facilitated transfer of alkali metal ions across the polarised liquid–liquid interfaceJoanna Wickens,Robert A. W. Dryfe,Francis S. Mair,Robin G. Pritchard,Roy Hayes,Damien W. M. Arrigan New J. Chem., 2000,24, 149-154
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Jingsi Chen,Jifang Liu,Hongbo Zeng Biomater. Sci., 2021,9, 3543-3575
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Robin T. Macaluso,Benjamin K. Greve Dalton Trans., 2012,41, 14225-14235
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